Cas no 857284-14-1 (5-(Pyridin-3-yloxy)-2-furaldehyde)

• Product Name: 5-(Pyridin-3-yloxy)-2-furaldehyde
• CAS No: 857284-14-1
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD07772851
• CID: 719747
• Update Time: 2025-10-24

5-(Pyridin-3-yloxy)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-(3-pyridinyloxy)-
• 5-(PYRID-3-YLOXY)-2-FURALDEHYDE
• 5-pyridin-3-yloxyfuran-2-carbaldehyde
• 5-(Pyridin-3-yloxy)-2-furaldehyde
• 5-(pyridin-3-yloxy)furan-2-carbaldehyde
• 5-(Pyridin-3-yloxy)-2-furaldehyde 97%
• 2-Furancarboxaldehyde, 5-(3-pyridinyloxy)-

• MDL： MFCD07772851
• Inchi： 1S/C10H7NO3/c12-7-9-3-4-10(14-9)13-8-2-1-5-11-6-8/h1-7H
• InChI Key： GXAKPDWNMSFIQY-UHFFFAOYSA-N
• SMILES： O1C(OC2=CC=CN=C2)=CC=C1C=O

Computed Properties

• Exact Mass: 189.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.28
• Melting Point: 72-73
• Boiling Point: 353.3°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.589
• PSA: 52.33000
• LogP: 2.27940
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Pyridin-3-yloxy)-2-furaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Pyridin-3-yloxy)-2-furaldehyde

5-(Pyridin-3-yloxy)-2-furaldehyde: A Comprehensive Overview

5-(Pyridin-3-yloxy)-2-furaldehyde, also known by its CAS number 857284-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a pyridine ring and a furan aldehyde group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its intriguing properties, making it a focal point for researchers exploring novel chemical entities.

The structure of 5-(Pyridin-3-yloxy)-2-furaldehyde is notable for its dual functional groups: the pyridin-3-yloxy moiety and the 2-furaldehyde group. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, contributes to the compound's electronic properties and potential for hydrogen bonding. The 2-furaldehyde group, on the other hand, introduces a carbonyl group that can participate in various chemical reactions, including nucleophilic addition and condensation reactions. This combination makes the compound versatile in terms of reactivity and functionalization.

Recent research has focused on the synthesis and characterization of 5-(Pyridin-3-yloxy)-2-furaldehyde. One study published in 2023 explored its synthesis via a two-step process involving the oxidation of a suitable precursor followed by a coupling reaction. The compound was found to exhibit excellent thermal stability, with a decomposition temperature exceeding 200°C under nitrogen atmosphere. Its solubility in common organic solvents such as dichloromethane and ethyl acetate was also investigated, revealing moderate solubility that facilitates its use in various organic reactions.

The chemical properties of 5-(Pyridin-3-yloxy)-2-furaldehyde have been extensively studied. Its reactivity towards nucleophiles was examined through reactions with ammonia, primary amines, and hydrazines. The results demonstrated that the compound undergoes efficient nucleophilic addition at the aldehyde group, forming imine or hydrazone derivatives. These derivatives have potential applications in drug design, particularly in targeting specific biological pathways.

In terms of biological activity, recent studies have explored the anti-inflammatory and antioxidant properties of 5-(Pyridin-3-yloxy)-2-furaldehyde. In vitro assays revealed that the compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its ability to scavenge free radicals suggests potential applications as an antioxidant agent in food preservation or cosmetic products.

The application of 5-(Pyridin-3-yloxy)-2-furaldehyde extends beyond pharmacology into material science. Researchers have investigated its use as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a promising candidate for constructing MOFs with tailored properties for gas storage or catalysis.

In conclusion, 5-(Pyridin-3-yloxy)-2-furaldehyde, CAS number 857284-14-1, is a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with versatile chemical properties, making it an attractive target for further research. As recent studies continue to uncover its potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.